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A Technical Guide to the Solubility of Butyl
Glycolate
This technical guide provides an in-depth overview of the solubility of butyl glycolate in water

and various organic solvents. The information is intended for researchers, scientists, and

professionals in drug development who utilize butyl glycolate in their work. This document

compiles available quantitative data, outlines experimental methodologies for solubility

determination, and presents a logical workflow for such experiments.

Introduction to Butyl Glycolate
Butyl glycolate (also known as n-butyl glycolate or butyl hydroxyacetate) is a colorless liquid

with a mild, ester-like odor. It is primarily used as a high-boiling point, slow-drying solvent in the

coatings and inks industries.[1][2][3] Its chemical structure, containing both a hydroxyl and an

ester functional group, imparts a unique solubility profile, making it compatible with a wide

range of substances.

Solubility of Butyl Glycolate
The solubility of a substance is a critical physicochemical property that influences its application

in various formulations. Butyl glycolate exhibits distinct solubility characteristics in aqueous

and organic media.
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Solubility in Water
The solubility of butyl glycolate in water is limited. At a temperature of 20°C, the solubility of

butyl glycolate in water has been reported to be 46 grams per liter.[4][5] Another source

indicates a solubility limit of 8% by weight in water at the same temperature.[4]

Solubility in Organic Solvents
Butyl glycolate is widely reported to be miscible with most common organic solvents.[2][4]

This high degree of miscibility is attributed to its molecular structure, which allows for effective

interaction with a variety of solvent types. While specific quantitative solubility data in a range of

organic solvents is not readily available in the literature, its general miscibility makes it a

versatile solvent in many applications.

Quantitative Solubility Data
The following table summarizes the available quantitative data for the solubility of butyl
glycolate.

Solvent Temperature (°C) Solubility Reference

Water 20 46 g/L [4][5]

Water 20 8 wt % [4]

Experimental Protocol for Solubility Determination
While a specific, detailed experimental protocol for determining the solubility of butyl glycolate
was not found in the reviewed literature, a general methodology can be outlined based on

standard laboratory practices for determining the solubility of liquid solutes. This protocol is

adaptable for both aqueous and organic solvents.

Objective: To determine the saturation solubility of butyl glycolate in a given solvent at a

specified temperature.

Materials:

Butyl glycolate (high purity)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1266377?utm_src=pdf-body
https://www.benchchem.com/product/b1266377?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3355578.htm
https://www.carlroth.com/medias/SDB-33NC-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODAyMzF8YXBwbGljYXRpb24vcGRmfGFHVm1MMmcxWWk4NU1qQTJORGN5TkRBNU1URTRMMU5FUWw4ek0wNURYMFJGWDBWT0xuQmtaZ3xjYmU3NzY5ZDM4NGViYTUwOWI0YWJkNzQyOWQzN2ZkYzg0MmViNTkwYTBiZjBjYzRkNmM5M2QxN2IxZWQxN2Q3
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3355578.htm
https://www.benchchem.com/product/b1266377?utm_src=pdf-body
https://www.smolecule.com/products/s662623
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3355578.htm
https://www.benchchem.com/product/b1266377?utm_src=pdf-body
https://www.benchchem.com/product/b1266377?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3355578.htm
https://www.carlroth.com/medias/SDB-33NC-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODAyMzF8YXBwbGljYXRpb24vcGRmfGFHVm1MMmcxWWk4NU1qQTJORGN5TkRBNU1URTRMMU5FUWw4ek0wNURYMFJGWDBWT0xuQmtaZ3xjYmU3NzY5ZDM4NGViYTUwOWI0YWJkNzQyOWQzN2ZkYzg0MmViNTkwYTBiZjBjYzRkNmM5M2QxN2IxZWQxN2Q3
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3355578.htm
https://www.benchchem.com/product/b1266377?utm_src=pdf-body
https://www.benchchem.com/product/b1266377?utm_src=pdf-body
https://www.benchchem.com/product/b1266377?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Selected solvent (e.g., water, ethanol, acetone)

Thermostatically controlled shaker or water bath

Analytical balance

Volumetric flasks and pipettes

Centrifuge

Gas chromatograph with a flame ionization detector (GC-FID)

Syringes and vials for GC analysis

Filtration apparatus (optional)

Methodology:

Preparation of Saturated Solutions:

Add an excess amount of butyl glycolate to a known volume of the solvent in a series of

sealed vessels. The excess is to ensure that a saturated solution is formed.

Place the vessels in a thermostatically controlled shaker or water bath set to the desired

temperature (e.g., 20°C).

Agitate the mixtures for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Phase Separation:

After equilibration, allow the vessels to stand undisturbed at the constant temperature to

allow for the separation of the undissolved butyl glycolate.

To ensure complete separation of the excess solute, centrifuge the samples at a controlled

temperature.

Sample Preparation for Analysis:
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Carefully withdraw a known volume of the clear, saturated supernatant using a pipette.

Dilute the aliquot with a suitable solvent to a concentration that falls within the calibrated

range of the analytical instrument.

Quantitative Analysis (GC-FID):

Prepare a series of standard solutions of butyl glycolate of known concentrations.

Analyze the standard solutions using GC-FID to generate a calibration curve.

Inject the diluted sample of the saturated solution into the GC-FID.

Determine the concentration of butyl glycolate in the diluted sample by comparing its

peak area to the calibration curve.

Calculation of Solubility:

Calculate the concentration of butyl glycolate in the original saturated solution by

accounting for the dilution factor.

Express the solubility in appropriate units, such as g/L or wt %.

Experimental Workflow
The following diagram illustrates the general workflow for the experimental determination of

butyl glycolate solubility.
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Preparation of Saturated Solution

Phase Separation

Quantitative Analysis

Data Processing

Add excess butyl glycolate to solvent

Equilibrate at constant temperature with agitation

Allow undissolved solute to settle

Centrifuge to ensure clear supernatant

Withdraw and dilute supernatant

Analyze by GC-FID

Determine concentration from calibration curve

Calculate original solubility

Click to download full resolution via product page

Figure 1: Experimental workflow for determining butyl glycolate solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sasolate® BG | n-Butyl Glycolate Solvent | CAS No. 7397-62-8 [sinocurechem.com]

2. Buy Butyl glycolate | 7397-62-8 [smolecule.com]

3. What is Butyl Glycolate - Properties & Specifications [adress-chemical.com]

4. Butyl hydroxyacetate | 7397-62-8 [chemicalbook.com]

5. carlroth.com [carlroth.com]

To cite this document: BenchChem. [Solubility of butyl glycolate in water and organic
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266377#solubility-of-butyl-glycolate-in-water-and-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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